Cas no 18801-00-8 (2-Tert-Butylanthracene)

• Product Name: 2-Tert-Butylanthracene
• CAS No: 18801-00-8
• MF: C₁₈H₁₈
• MW: 234.335525035858
• MDL: MFCD00003581
• CID: 140297
• PubChem ID: 87561497
• Update Time: 2025-10-18

2-Tert-Butylanthracene Chemical and Physical Properties

Names and Identifiers

• Anthracene,2-(1,1-dimethylethyl)-
• 2-tert-Butylanthracene
• 2-tert-Butylanthracene Solution
• 2-(tert-Butyl)anthracene
• 2-t-butylanthracene
• 2-tert.-Butyl-anthracen
• 2-tert-butyl-anthracene
• 2-tert-Butylanthracene1000µg
• Anthracene,2-(1,1-dimethylethyl)
• EINECS 242-588-3
• Anthracene,2-tert-butyl- (6CI,7CI,8CI)
• 2-(1,1-Dimethylethyl)anthracene
• 2-(T-BUTYL)ANTHRACENE
• 2-(1,1-dimethylethyl)-anthracen
• 2-(TERT-BUTYL)ANTHRACENE 98%
• 2-(tert-Butyl)anthracene,98%
• Anthracene, 2-(1,1-dimethylethyl)-
• WBPXZSIKOVBSAS-UHFFFAOYSA-N
• 2-tertbutylanthracene
• NS00026157
• FT-0637752
• 18801-00-8
• B3541
• CS-0320760
• DTXSID9066419
• T70479
• MFCD00003581
• AKOS015838099
• AS-61792
• 2-(tert-Butyl)anthracene, 98%
• DB-044666
• DTXCID6035940
• 2-Tert-Butylanthracene

• MDL： MFCD00003581
• Inchi： 1S/C18H18/c1-18(2,3)17-9-8-15-10-13-6-4-5-7-14(13)11-16(15)12-17/h4-12H,1-3H3
• InChI Key： WBPXZSIKOVBSAS-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC2C=C3C=CC=CC3=CC=2C=1

Computed Properties

• Exact Mass: 234.14100
• Monoisotopic Mass: 234.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0157 (estimate)
• Melting Point: 146.0 to 150.0 deg-C
• Boiling Point: 406.66°C (estimate)
• Flash Point: 174.7±12.8 °C
• Refractive Index: 1.6855 (estimate)
• PSA: 0.00000
• LogP: 5.29050
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.4 mmHg at 25°C

2-Tert-Butylanthracene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Tert-Butylanthracene

Introduction to 2-Tert-Butylanthracene (CAS No. 18801-00-8)

2-Tert-Butylanthracene, with the chemical formula C₂₀H₂₂, is a derivative of anthracene featuring a tert-butyl substituent at the 2-position. This compound has garnered significant attention in the field of organic chemistry and materials science due to its unique structural and electronic properties. As a polycyclic aromatic hydrocarbon (PAH), it serves as a valuable intermediate in the synthesis of various functional materials, including organic semiconductors and optoelectronic devices.

The CAS No. 18801-00-8 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise classification and handling. Its molecular structure, characterized by a rigid planar system with extended π-conjugation, makes it an attractive candidate for applications in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and sensors. Recent advancements in polymer chemistry have highlighted its role as a building block for conjugated polymers, which exhibit superior charge transport properties.

In recent years, researchers have been exploring the photophysical properties of 2-Tert-Butylanthracene to develop novel luminescent materials. Studies have demonstrated that the introduction of the tert-butyl group enhances steric hindrance, which can modulate energy levels and emission characteristics. This has led to the synthesis of highly efficient fluorescent dyes used in bioimaging applications. The compound’s ability to undergo energy transfer processes has also been exploited in upconversion luminescent systems, where it acts as an acceptor molecule.

The chemical reactivity of 2-Tert-Butylanthracene has been extensively studied, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the functionalization of the anthracene core with diverse substituents, expanding its utility in medicinal chemistry and material science. For instance, palladium-catalyzed coupling reactions have been employed to introduce aryl or heteroaryl groups at specific positions, generating derivatives with tailored electronic properties.

One notable application of 2-Tert-Butylanthracene is in the field of organic electronics, where it serves as a precursor for high-performance hole-transporting materials (HTMs). Its rigid structure and electron-deficient nature facilitate efficient hole injection into emissive layers in OLED devices. Researchers have reported significant improvements in device efficiency by incorporating derivatives of 2-Tert-Butylanthracene into multilayer architectures. Additionally, its stability under ambient conditions makes it suitable for long-term device operation without degradation.

The synthesis of 2-Tert-Butylanthracene typically involves Friedel-Crafts alkylation of anthracene using tert-butyl chloride or tert-butanol in the presence of Lewis acids such as aluminum chloride or iron(III) chloride. Recent methodologies have focused on greener synthetic routes, employing catalysts like nickel complexes or transition metal-free conditions to minimize environmental impact. These advancements align with global efforts to promote sustainable chemical manufacturing practices.

In the realm of medicinal chemistry, 2-Tert-Butylanthracene derivatives have been investigated for their potential biological activities. The planar structure and aromaticity of PAHs like this compound can interact with biological targets such as DNA and proteins, leading to applications in drug discovery. While further research is needed to fully elucidate its pharmacological profile, preliminary studies suggest that certain derivatives exhibit anti-inflammatory or antioxidant properties. This has prompted investigations into structure-activity relationships (SAR) to optimize therapeutic efficacy.

The spectroscopic properties of 2-Tert-Butylanthracene make it a valuable probe for studying molecular interactions in solution and solid-state systems. Fluorescence quenching experiments have revealed insights into excited-state dynamics and energy transfer mechanisms. These studies are crucial for understanding the behavior of organic materials under operational conditions, particularly in devices where efficiency depends on precise control over energy dissipation pathways.

Future directions in research on 2-Tert-Butylanthracene include exploring its integration into next-generation nanoscale devices and developing novel composites with enhanced mechanical and thermal stability. The compound’s compatibility with other organic semiconductors has also sparked interest in hybrid systems that combine PAHs with metal oxides or quantum dots for multifunctional applications. Such innovations could pave the way for advanced technological solutions in flexible electronics and optoelectronics.